Cas no 2640842-57-3 (2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2640842-57-3
• MF: C₁₈H₂₂N₈
• MW: 350.420881748199
• CID: 5316015
• PubChem ID: 154830059
• Update Time: 2025-09-27

2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640842-57-3
• AKOS040708746
• F6619-3969
• 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine
• 4-[4-[4-(1-Pyrrolidinyl)-2-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C18H22N8/c1-2-9-23(8-1)16-4-5-20-18(22-16)25-13-11-24(12-14-25)17-15-3-6-21-26(15)10-7-19-17/h3-7,10H,1-2,8-9,11-14H2
• InChI Key： WQYXQQZBIAQSFE-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2N1CCN(C2=NC=CC(N3CCCC3)=N2)CC1

Computed Properties

• Exact Mass: 350.19674274g/mol
• Monoisotopic Mass: 350.19674274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.87±0.50(Predicted)

Additional information on 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2640842-57-3) in Modern Pharmaceutical Research

2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine, identified by the CAS number 2640842-57-3, represents a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused pyrazole-pyrimidine core, which is a privileged scaffold in drug discovery due to its demonstrated biological activity and structural versatility. The presence of multiple nitrogen-containing rings not only enhances its potential for interactions with biological targets but also contributes to its pharmacological profile, making it a promising candidate for further exploration in therapeutic applications.

The structural motif of 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine is particularly intriguing due to the integration of three distinct heterocyclic systems: pyrazole, pyrazine, piperazine, and pyrimidine. Each of these rings introduces unique electronic and steric properties that can be fine-tuned to modulate binding affinity and selectivity. The pyrazole ring, known for its role in various bioactive molecules, contributes to the compound's potential as an inhibitor or modulator of enzymes and receptors. The pyrazine moiety further extends the nitrogen-rich environment, which is often associated with enhanced solubility and bioavailability. Additionally, the piperazine and pyrimidine components provide further opportunities for interactions with biological targets, making this compound a multifaceted entity in drug design.

In recent years, there has been a surge in interest regarding small molecules that incorporate fused heterocyclic systems due to their ability to engage multiple binding sites simultaneously. This concept, often referred to as "polypharmacology," has shown promise in treating complex diseases by targeting multiple pathways or receptors with a single therapeutic agent. The compound 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine aligns well with this paradigm, as its structural features suggest potential interactions with a variety of biological targets relevant to diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in cellular signaling pathways. Kinases play a critical role in numerous physiological processes, including cell growth, differentiation, and survival. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The nitrogen-rich scaffold of 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-yl)pyrimidine is well-suited for binding to the ATP-binding pockets of kinases, thereby inhibiting their activity. This has led to extensive research into its potential as a lead compound for kinase inhibitors.

Moreover, the compound's structural features also make it a candidate for interaction with other biological targets such as G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are implicated in numerous diseases. The piperazine moiety, in particular, is known to be a common pharmacophore in drugs targeting GPCRs due to its ability to mimic the natural binding ligands and induce conformational changes that modulate receptor activity. By incorporating this moiety into the molecule 2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-4-(pyrrolidin-1-y)l-pyrimidine, researchers aim to develop compounds that can selectively interact with specific GPCRs without off-target effects.

The synthesis of 2-(4-{pyrazolo[1,5-a]pyrazin}-4-y)piperazin-l-yI)- (pryrrolidin-l-yI)prvrimidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Researchers have employed various strategies such as cyclocondensation reactions between hydrazines and carbonyl compounds to form the pyrazole ring, followed by functional group transformations to introduce additional nitrogen-containing moieties. These synthetic routes underscore the importance of innovation in chemical synthesis for developing novel bioactive molecules.

In terms of pharmacological evaluation, (pryrrolidin-l-yI)prvrimidine has been subjected to rigorous testing in vitro using various cell-based assays. These assays have provided valuable insights into its potential mechanisms of action and selectivity profiles. Preliminary results suggest that the compound exhibits inhibitory activity against several kinases at concentrations that are comparable to or better than existing therapeutic agents. This has prompted further investigation into its potential as a lead compound for kinase inhibitors used in oncology research.

Additionally, (pryrrolidin-l-yI)prvrimidine has shown promise in preclinical studies where it has demonstrated efficacy in animal models of disease. These studies have provided evidence supporting its potential therapeutic applications in areas such as cancer treatment, inflammation, and neurological disorders. The ability of this compound to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential utility in treating central nervous system disorders.

The development of (pryrrolidin-l-yI)prvrimidine also highlights the importance of computational chemistry and molecular modeling techniques in modern drug discovery processes. By using computational methods, researchers can predict how different molecular structures will interact with biological targets at an atomic level, thereby accelerating the identification of promising lead compounds. These techniques have been instrumental in optimizing the structure of (pryrrolidin-l-yI)prvrimidine for improved potency, selectivity, and pharmacokinetic properties.

In conclusion, (pryrrolidin-l-yI)prvrimidine (CAS No.) represents a significant advancement in pharmaceutical chemistry due to its novel structure, multifaceted pharmacological profile, and promising preclinical results.* Its development underscores the ongoing efforts within the scientific community*to discover new therapeutics*for*complex diseases.* As research continues,*this*compound*holds*the*potential*to become*a*valuable*tool*in*the*treatment*of*cancer,*neurological*disorders,*and*multiplicity*of other conditions.* With further optimization*and clinical validation,*it*might*pave*the*way*für*a*novel*treatment*approach*taken*für*bioactive*molecules.*